Cas no 131819-22-2 (1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene)

131819-22-2 structure
Product name:1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene
1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene
- 1,2,3-trifluoro-5-(4-pentylcyclohexyl)benzene
- Benzene, 1,2,3-trifluoro-5-(trans-4-pentylcyclohexyl)-
- FT-0704781
- 131819-22-2
- AKOS015918107
- SCHEMBL9506596
- DTXSID30569635
- SCHEMBL9506590
- A851994
- Benzene,1,2,3-trifluoro-5-(trans-4-pentylcyclohexyl)-
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- Inchi: InChI=1S/C17H23F3/c1-2-3-4-5-12-6-8-13(9-7-12)14-10-15(18)17(20)16(19)11-14/h10-13H,2-9H2,1H3
- InChI Key: SBXPWEXVHHTJOO-UHFFFAOYSA-N
- SMILES: FC1C=C(C2CCC(CCCCC)CC2)C=C(F)C=1F
Computed Properties
- Exact Mass: 284.17500
- Monoisotopic Mass: 284.17518522g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.051
- PSA: 0.00000
- LogP: 5.95800
1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene Related Literature
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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A. K. Parchur,R. S. Ningthoujam RSC Adv., 2012,2, 10859-10868
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4. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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5. Back matter
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